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Compound of Interest

13-Hydroxy-oxacyclohexadecan-
Compound Name:
2-one

Cat. No. 88797406

This technical guide provides a focused overview of the fundamental chemical properties of w-
Pentadecalactone, a macrocyclic lactone of significant interest to researchers, scientists, and
professionals in drug development and fragrance chemistry.

Core Molecular Attributes

w-Pentadecalactone, also known by synonyms such as Exaltolide, Pentadecanolide, and 15-
Hydroxypentadecanoic acid lactone, is a 15-membered ring lactone.[1] Its molecular structure
and composition are foundational to its chemical behavior and physical properties.

Quantitative Molecular Data

The precise molecular weight and elemental formula are critical for stoichiometric calculations,
analytical characterization, and formulation development. The table below summarizes these
key quantitative attributes.
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Property Value Citations
Molecular Formula C15H2802 [1112][3]
Molecular Weight 240.38 g/mol [4][5]

CAS Number 106-02-5 [2][5]
Appearance White solid or colorless liquid [2][3]
Melting Point 34-38 °C [3][5]
Boiling Point 137 °C at 2 mmHg [315]

Below is a diagram illustrating the direct relationship between w-Pentadecalactone and its
fundamental molecular properties.
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Molecular Properties of w-Pentadecalactone

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Examination of w-
Pentadecalactone: Molecular Weight and Chemical Formula]. BenchChem, [2025]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b8797406#pentadecalactone-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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